Cas no 229003-14-9 (5-(1-Ethylpropyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(1-Ethylpropyl)-1,3,4-thiadiazol-2-amine
• CAS No: 229003-14-9
• MF: C₇H₁₃N₃S
• MW: 171.263219594955
• MDL: MFCD01131203
• CID: 851183
• Update Time: 2026-04-29

5-(1-Ethylpropyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Pentan-3-yl)-1,3,4-thiadiazol-2-amine
• 1,3,4-Thiadiazol-2-amine, 5-(1-ethylpropyl)-
• 5-(1-Ethylpropyl)-1,3,4-thiadiazol-2-amine
• 2-Amino-5-(1-(1-ethyl)propyl)thiadiazine
• 5-(1-Aethyl-propyl)-[1,3,4]thiadiazol-2-ylamin
• 5-(1-Ethyl-propyl)-[1,3,4]thiadiazol-2-ylamine
• AC1LEEXA
• AC1Q2SF6
• CTK6C8617
• Enamine_005414
• SureCN3897457

• MDL： MFCD01131203
• Inchi： InChI=1S/C7H13N3S/c1-3-5(4-2)6-9-10-7(8)11-6/h5H,3-4H2,1-2H3,(H2,8,10)
• InChI Key： UYCCDPREZYWEDA-UHFFFAOYSA-N
• SMILES： CCC(CC)C1=NNC(=N)S1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3